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Compound of Interest

Compound Name: IRAK inhibitor 4 trans

Cat. No.: B1191667

Get Quote

IRAK4 is a master kinase in the innate immune system. Upon activation of Toll-like receptors (TLRs) or the IL-1 receptor (IL-1R), the MyD88 adapter p

myddosome complex[2]. IRAK4 then phosphorylates downstream targets like IRAK1, ultimately driving NF-κB and MAPK pro-inflammatory responses

competitively binds to the kinase domain, halting this signaling cascade[1].

If this compound enters municipal wastewater, its environmental persistence can lead to off-target kinase inhibition in aquatic organisms. Therefore, h

only acceptable method of final destruction[3].
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Fig 1. TLR/IL-1R signaling pathway and targeted disruption by IRAK inhibitor 4 (trans).

Physicochemical Properties & Hazard Profile
Understanding the physical properties of IRAK inhibitor 4 (trans) is essential for predicting its behavior in waste streams and selecting appropriate con
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Property Specification Operational Implication

Compound Name IRAK inhibitor 4 (trans) Highly potent targeted kinase inhibi

Biological Target IRAK4 Kinase Disrupts innate immune TLR/IL-1R 

CAS Number 1012104-68-5 Required for accurate EHS waste m

Primary Solvent Dimethyl Sulfoxide (DMSO) High skin-permeability risk; requires

Storage (Stock) -80°C (2 years) / -20°C (1 year) Temperature-sensitive; degraded st

Disposal Method High-Temperature Incineration Prevents environmental accumulati

Causality-Driven Safety & PPE Requirements
In standard in vitro assays, small molecule kinase inhibitors are reconstituted in DMSO to create concentrated stock solutions.

The Causality of PPE: DMSO is a highly effective polar aprotic solvent that rapidly permeates biological membranes, including human skin[5]. If an op

solubilized inhibitor with standard latex gloves, the solvent can degrade the barrier and act as a carrier, transporting the potent IRAK4 inhibitor directly

Field-Proven Insight: Always utilize double-layered nitrile gloves when handling DMSO stock solutions. Nitrile offers superior chemical resistance to D

glove, the operator must immediately doff the outer layer, preventing solvent breakthrough to the inner glove[5].
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Fig 2. Standardized workflow for the segregation and disposal of IRAK inhibitor 4 waste.

Protocol 1: Liquid Waste Management (DMSO & Aqueous Media)
Segregation: Collect all DMSO stock waste and aqueous assay media containing the inhibitor in a designated, chemically compatible carboy (e.g., 

Labeling: Clearly label the container as "Halogen-Free Organic Waste - Contains IRAK Inhibitor 4 (trans) / DMSO".

Volume Control: Never fill the waste container beyond 80% capacity. This critical step prevents pressure buildup and overspill during transit.

Final Routing: Transfer the sealed carboy to your institution's EHS department for high-temperature incineration. Under no circumstances should in

poured down the sink[3].

Protocol 2: Solid Waste Management (Consumables & PPE)
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Collection: Place all contaminated pipette tips, microcentrifuge tubes, assay plates, and weighing papers into a puncture-resistant solid hazardous 

Powder Handling: If disposing of unused or expired lyophilized powder (which degrades after 2 years at -80°C or 1 year at -20°C[1]), keep it in its o

inside a secondary shatterproof container and label it explicitly with the compound name and CAS number (1012104-68-5)[4].

Containment: Ensure the solid waste bin is double-bagged with thick, chemically resistant liners to prevent accidental tearing and exposure[5].

Protocol 3: Spill Response & Decontamination
Containment: For liquid spills, immediately overlay the area with inert absorbent pads[5].

Chemical Logic: Do not use reactive chemical neutralizers (like strong oxidizers or bleach) unless specifically validated. Exposing complex organic 

generate unpredictable, highly toxic halogenated byproducts.

Decontamination: Wipe the spill area with a solvent that solubilizes the compound (e.g., 70% isopropanol), followed by a mild detergent wash to rem

compound traces. Dispose of all cleanup materials as solid hazardous waste[5].

Self-Validating EHS Compliance
A safety protocol is only as robust as its verification mechanism. To ensure this disposal system is self-validating, implement the following operational 

Point-of-Use Manifests: Implement a Waste Manifest Log attached directly to the fume hood or biosafety cabinet. Every addition of IRAK inhibitor 4

the date, volume, and operator initials.

Visual Audits: Conduct weekly visual inspections of the waste carboys to confirm the 80% volume limit is strictly maintained and that no phase sepa

of incompatible solvents) has occurred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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